Cas no 2227837-74-1 (rac-(1R,2S)-2-(6-chloro-1H-indol-3-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(6-chloro-1H-indol-3-yl)cyclopropan-1-amine
• CAS No: 2227837-74-1
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 5959997
• PubChem ID: 165635835
• Update Time: 2025-06-12

rac-(1R,2S)-2-(6-chloro-1H-indol-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(6-chloro-1H-indol-3-yl)cyclopropan-1-amine
• 2227837-74-1
• EN300-1993011

• Inchi： 1S/C11H11ClN2/c12-6-1-2-7-9(8-4-10(8)13)5-14-11(7)3-6/h1-3,5,8,10,14H,4,13H2/t8-,10+/m0/s1
• InChI Key： KYGOCWAAOKNAHD-WCBMZHEXSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 206.0610761g/mol
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.8Ų

Additional information on rac-(1R,2S)-2-(6-chloro-1H-indol-3-yl)cyclopropan-1-amine

Introduction to Rac-(1R,2S)-2-(6-chloro-1H-indol-3-yl)cyclopropan-1-amine and Its Significance in Modern Chemical Biology

Rac-(1R,2S-2-(6-chloro-1H-indol-3-yl)cyclopropan-1-amine) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2227837-74-1, represents a fascinating intersection of medicinal chemistry and pharmacology, offering insights into the development of novel therapeutic agents.

The molecular structure of Rac-(1R,2S-2-(6-chloro-1H-indol-3-yl)cyclopropan-1-amine) is characterized by a cyclopropane ring substituted with an amine group and a 6-chloroindole moiety. The cyclopropane ring is a key structural feature that often enhances the binding affinity and selectivity of molecules towards biological targets. In contrast, the 6-chloroindole moiety is known for its ability to interact with various biological receptors, making it a valuable scaffold for drug discovery.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological activities. These compounds have been implicated in various pharmacological processes, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the chloro group in the indole ring further modulates its pharmacological properties, making it an attractive candidate for further exploration.

One of the most compelling aspects of Rac-(1R,2S-2-(6-chloro-1H-indol-3-yl)cyclopropan-1-amine) is its potential as a lead compound for the development of new drugs. The combination of the cyclopropane and indole moieties creates a unique pharmacophore that can be optimized for specific biological targets. For instance, studies have shown that similar indole derivatives can interact with enzymes and receptors involved in pain signaling, suggesting that this compound may have analgesic properties.

The synthesis of Rac-(1R,2S-2-(6-chloro-1H-indol-3-yl)cyclopropan-1-amine) presents both challenges and opportunities for synthetic chemists. The stereochemistry of the cyclopropane ring must be carefully controlled to ensure the correct configuration, which is crucial for biological activity. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, have been employed to achieve this level of precision.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of Rac-(1R,2S-2-(6-chloro-1H-indol-3-yl)cyclopropan-1-amine). Molecular modeling studies have provided valuable insights into its interactions with biological targets, helping researchers to design more effective derivatives. These computational approaches are complemented by experimental techniques such as X-ray crystallography and NMR spectroscopy, which further elucidate the structure-function relationships.

The potential applications of Rac-(1R,2S-2-(6-chloro-1H-indol-3-yl)cyclopropan-1-amine) extend beyond traditional pharmaceuticals. It has shown promise in the development of agrochemicals and other industrial applications where its unique chemical properties could be leveraged. Additionally, its role as a building block for more complex molecules makes it a valuable asset in synthetic chemistry libraries.

Ongoing research continues to uncover new aspects of Rac-(1R,2S-2-(6-chloro-1H-indol-3-yl)cyclopropan-1-amine). Studies are exploring its mechanism of action in greater detail and investigating its potential interactions with other molecules. These efforts are part of a broader trend towards understanding how small organic compounds can modulate biological processes at the molecular level.

The development of new drugs often involves iterative processes that refine initial lead compounds into potent and selective therapeutic agents. Rac-(1R,2S-2-(6-chloro-1H-indol-3-y)cyclopropane amine) serves as an excellent example of this process, demonstrating how structural modifications can enhance biological activity. By leveraging both experimental and computational approaches, researchers can systematically optimize these compounds for specific therapeutic applications.

In conclusion, Rac-(1R,2S-2-(6-chloro-lH-indol-l -yl)cyclopropan-l -amine) is a remarkable compound that exemplifies the intersection of chemical biology and medicinal chemistry. Its unique structure and potential biological activities make it a compelling subject for further research. As our understanding of these molecules grows, so too does our ability to develop innovative therapies that address unmet medical needs.